Cas no 1343186-84-4 (4-(4-bromobutyl)-1,2-dichlorobenzene)

• Product Name: 4-(4-bromobutyl)-1,2-dichlorobenzene
• CAS No: 1343186-84-4
• MF: C₁₀H₁₁BrCl₂
• MW: 282.004340410233
• MDL: MFCD20343122
• CID: 4590632
• PubChem ID: 64508920
• Update Time: 2025-06-15

4-(4-bromobutyl)-1,2-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromobutyl)-1,2-dichlorobenzene
• Benzene, 4-(4-bromobutyl)-1,2-dichloro-

• MDL： MFCD20343122
• Inchi： 1S/C10H11BrCl2/c11-6-2-1-3-8-4-5-9(12)10(13)7-8/h4-5,7H,1-3,6H2
• InChI Key： CTWUHPGFXJHKFX-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(CCCCBr)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(4-bromobutyl)-1,2-dichlorobenzene

Professional Introduction to Compound with CAS No. 1343186-84-4 and Product Name: 4-(4-bromobutyl)-1,2-dichlorobenzene

The compound with the CAS number 1343186-84-4 and the product name 4-(4-bromobutyl)-1,2-dichlorobenzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 4-(4-bromobutyl)-1,2-dichlorobenzene consists of a benzene ring substituted with two chlorine atoms at the 1 and 2 positions, and an alkylation group at the 4 position, specifically a 4-bromobutyl group. This configuration imparts distinct chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the exploration of halogenated aromatic compounds has seen remarkable progress, particularly in their role as key intermediates in drug synthesis. The presence of both chlorine and bromine atoms in 4-(4-bromobutyl)-1,2-dichlorobenzene enhances its utility in cross-coupling reactions, which are fundamental to constructing complex molecular frameworks. These reactions include Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to create biaryl structures found in numerous pharmacologically active compounds.

One of the most compelling aspects of 4-(4-bromobutyl)-1,2-dichlorobenzene is its potential as a building block for the synthesis of bioactive molecules. The dichloro-substituted benzene ring provides a reactive platform for further functionalization, enabling chemists to introduce diverse pharmacophores. For instance, recent studies have demonstrated its use in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromobutyl side chain offers an additional point of modification, allowing for the attachment of polar or hydrophobic groups that can modulate drug solubility and bioavailability.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery. 4-(4-bromobutyl)-1,2-dichlorobenzene fits into this paradigm by serving as a versatile scaffold for generating novel molecules with therapeutic potential. Researchers have leveraged its reactivity to develop inhibitors targeting enzymes such as tyrosine kinases and proteases. These enzymes are often overexpressed or mutated in diseases like leukemia and rheumatoid arthritis, making them prime targets for inhibition.

Moreover, the compound’s stability under various reaction conditions makes it an attractive choice for industrial-scale synthesis. Its resistance to degradation under thermal and photochemical stress ensures consistent yields during large-scale production processes. This reliability is crucial for pharmaceutical manufacturers who require high-purity intermediates to meet stringent regulatory standards.

The synthetic methodologies involving 4-(4-bromobutyl)-1,2-dichlorobenzene have been refined through extensive research efforts aimed at optimizing reaction efficiency and minimizing byproduct formation. Advances in catalytic systems have enabled more selective transformations, reducing waste and improving sustainability. For example, palladium-catalyzed cross-coupling reactions now allow for precise functionalization at specific positions on the benzene ring without affecting other reactive sites.

Recent breakthroughs in computational chemistry have further enhanced the utility of 4-(4-bromobutyl)-1,2-dichlorobenzene by enabling virtual screening of potential drug candidates. Molecular modeling studies predict its interaction with biological targets at an atomic level, guiding experimental design with greater precision. This integration of computational tools with traditional synthetic approaches has accelerated the pace of drug discovery significantly.

The environmental impact of chemical synthesis has also prompted innovations in handling compounds like 4-(4-bromobutyl)-1,2-dichlorobenzene. Green chemistry principles advocate for processes that minimize hazardous waste and energy consumption. Researchers have developed solvent-free reactions and biocatalytic methods that reduce reliance on traditional organic solvents while maintaining high yields.

In conclusion,4-(4-bromobutyl)-1,2-dichlorobenzene represents a cornerstone compound in modern medicinal chemistry due to its structural versatility and reactivity. Its role as an intermediate in synthesizing complex bioactive molecules underscores its importance in advancing therapeutic strategies against various diseases. As research continues to uncover new applications for this compound,1343186-84-4 will undoubtedly remain a critical component in pharmaceutical innovation.